Cas no 1806760-65-5 (3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide)

• Product Name: 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide
• CAS No: 1806760-65-5
• MF: C₈H₈F₅N₃O₃S
• MW: 321.224437713623
• CID: 4844698
• Update Time: 2025-05-22

3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide

• Inchi： 1S/C8H8F5N3O3S/c9-6(10)5-4(20(15,17)18)1-3(2-14)7(16-5)19-8(11,12)13/h1,6H,2,14H2,(H2,15,17,18)
• InChI Key： XYNPVFWGBXUZRI-UHFFFAOYSA-N
• SMILES： S(C1=CC(CN)=C(N=C1C(F)F)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 424
• XLogP3: 0.4
• Topological Polar Surface Area: 117

Additional information on 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide

Research Brief on 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide (CAS: 1806760-65-5)

3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide (CAS: 1806760-65-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising pharmacological properties, particularly in the modulation of specific enzymatic pathways. Recent studies have focused on its potential applications in the treatment of inflammatory diseases and certain types of cancer, owing to its selective inhibition of key biological targets.

The synthesis and structural characterization of 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide have been detailed in several recent publications. The compound's stability, solubility, and bioavailability have been extensively studied, with results indicating favorable pharmacokinetic profiles. Advanced computational modeling and X-ray crystallography have provided insights into its binding mechanisms, particularly its interaction with sulfonamide-sensitive enzymes. These findings underscore the compound's potential as a lead candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating inflammatory responses and inhibiting tumor growth. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide effectively suppressed the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), two enzymes implicated in chronic inflammation. Additionally, preclinical trials have shown reduced tumor proliferation in models of colorectal cancer, suggesting its potential as an adjunct therapy.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent research has explored structural analogs and prodrug formulations to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through clinical trials, with Phase I studies anticipated to commence in late 2024.

In conclusion, 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-sulfonamide represents a significant advancement in the development of targeted therapies for inflammatory and oncological diseases. Its unique chemical properties and robust preclinical data position it as a compelling candidate for future therapeutic applications. Continued research and development will be critical to fully realize its clinical potential.